2-bromo-6,7-dihydrobenzo[d]thiazol-4(5H)-one

• IUPAC Name: 2-bromo-6,7-dihydro-5H-1,3-benzothiazol-4-one
• InChI: InChI=1S/C7H6BrNOS/c8-7-9-6-4(10)2-1-3-5(6)11-7/h1-3H2
• InChI Key: HETQKOGDGWAIAG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=O)C1)N=C(S2)Br
• Molecular Formula: C7H6BrNOS
• Molecular Weight: 232.10 g/mol
• CAS RN: 1280703-98-1

Description

2-bromo-6,7-dihydrobenzo[d]thiazol-4(5H)-one, also known as BZT, is a chemical compound that is widely used in scientific research for its potential therapeutic applications. BZT belongs to the class of thiazole-based compounds and has been found to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties.

Scientific Research Applications

Synthesis and Structural Characterization

Chemical Synthesis and Biological Activities

Significant attention has been given to the construction of complex heterocyclic structures using 2-bromo-6,7-dihydrobenzo[d]thiazol-4(5H)-one as a key intermediate. Fülöpová et al. (2015) described an efficient synthesis of 4H-benzo[b][1,4]thiazine 1,1-dioxides through a ring contraction process, underscoring the pharmacological relevance of benzothiazine derivatives in medicinal chemistry (Veronika Fülöpová et al., 2015).

Moreover, the exploration of this compound in the synthesis of thiazolo- and dihydrothiazolo[4,5-e]benzoisoxazoles by El-Badri and Kurth (2009) demonstrates the compound’s utility in generating a diverse library of heterocycles, which could serve as valuable scaffolds in drug discovery and material science (M. H. El-Badri & M. Kurth, 2009).